Cas no 2138534-77-5 (4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid)

• Product Name: 4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid
• CAS No: 2138534-77-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 6482215
• PubChem ID: 165510822
• Update Time: 2025-06-08

4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid
• 2138534-77-5
• EN300-1178576

• Inchi： 1S/C13H18N2O3/c1-9(16)15-11-5-3-4-10(6-11)13(2,8-14)7-12(17)18/h3-6H,7-8,14H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： IHRRIDOTKRNOGP-UHFFFAOYSA-N
• SMILES： OC(CC(C)(CN)C1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid

Comprehensive Overview of 4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid (CAS No. 2138534-77-5)

4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid (CAS No. 2138534-77-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and metabolic studies. The presence of both amino and acetamido functional groups makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid has increased due to its relevance in targeting specific biological pathways. Researchers are particularly interested in its role as a potential modulator of enzyme activity, which aligns with current trends in precision medicine. The compound's methylbutanoic acid moiety further enhances its stability, making it suitable for prolonged studies in vitro and in vivo.

One of the most frequently asked questions about CAS No. 2138534-77-5 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents, which is crucial for its formulation in pharmaceutical applications. Additionally, its 3-acetamidophenyl group contributes to its ability to interact with biological membranes, a property highly sought after in drug delivery systems.

The synthesis of 4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid involves multi-step organic reactions, often starting from readily available precursors. Optimizing these synthetic routes is a hot topic in academic and industrial research, as it directly impacts the compound's scalability and cost-effectiveness. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods for this compound.

From a therapeutic perspective, 4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid is being studied for its potential anti-inflammatory and neuroprotective properties. These investigations are part of a broader effort to address unmet medical needs, such as chronic inflammatory diseases and neurodegenerative disorders. The compound's mechanism of action, particularly its interaction with specific receptors, is a key area of ongoing research.

Another aspect of CAS No. 2138534-77-5 that attracts scientific interest is its potential role in metabolic engineering. By modifying metabolic pathways, researchers aim to enhance the production of valuable derivatives of this compound. This approach aligns with the growing focus on sustainable biomanufacturing and the development of bio-based alternatives to traditional chemical synthesis.

In conclusion, 4-amino-3-(3-acetamidophenyl)-3-methylbutanoic acid (CAS No. 2138534-77-5) represents a promising candidate for various applications in pharmaceuticals and biotechnology. Its unique chemical properties, combined with the ongoing advancements in synthetic and analytical techniques, position it as a compound of significant interest for future research and development.